Cas no 1085313-99-0 ({[4-chloro-2-(4-fluoro-3-methylphenoxy)phenyl]methyl}(methyl)amine)

• Product Name: {[4-chloro-2-(4-fluoro-3-methylphenoxy)phenyl]methyl}(methyl)amine
• CAS No: 1085313-99-0
• MF: C₁₅H₁₅ClFNO
• MW: 279.737106561661
• CID: 4570636
• Update Time: 2025-05-23

{[4-chloro-2-(4-fluoro-3-methylphenoxy)phenyl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[4-chloro-2-(4-fluoro-3-methylphenoxy)phenyl]methyl}(methyl)amine

• Inchi： 1S/C15H15ClFNO/c1-10-7-13(5-6-14(10)17)19-15-8-12(16)4-3-11(15)9-18-2/h3-8,18H,9H2,1-2H3
• InChI Key： KUWISOBIRVPNDN-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(Cl)C=C1OC1=CC=C(F)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on {[4-chloro-2-(4-fluoro-3-methylphenoxy)phenyl]methyl}(methyl)amine

Introduction to CAS No. 1085313-99-0: {[4-chloro-2-(4-fluoro-3-methylphenoxy)phenyl]methyl}(methyl)amine

The compound with CAS No. 1085313-99-0, known as {[4-chloro-2-(4-fluoro-3-methylphenoxy)phenyl]methyl}(methyl)amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structural features, which include a chloro-substituted phenyl group, a fluoro-substituted phenoxy group, and a methoxyamine functional group. These structural elements contribute to its exceptional chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Its ability to form stable complexes with various biomolecules has been extensively explored in nanotechnology applications. For instance, researchers have demonstrated that {[4-chloro-2-(4-fluoro-3-methylphenoxy)phenyl]methyl}(methyl)amine} can serve as an effective carrier for targeted drug delivery, enhancing the efficacy of therapeutic agents while minimizing side effects.

In the realm of agrochemicals, this compound has shown promise as a component in advanced herbicides and pesticides. Its unique chemical structure allows for selective interaction with specific plant enzymes, making it a potential candidate for sustainable agricultural practices. Field trials have indicated that formulations incorporating this compound exhibit superior efficacy compared to traditional chemicals, while maintaining environmental safety.

The synthesis of CAS No. 1085313-99-0 involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The key steps include the formation of the chloro-substituted phenyl group, followed by the introduction of the fluoro-substituted phenoxy group strong>, and finally the incorporation of the < strong>methoxyamine functional group. strong>. Recent advancements in catalytic chemistry have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

Beyond its practical applications, {[< strong>4-chloro strong>-< strong>2-(4-fluoro strong>-< strong >3-methylphenoxy strong>)< strong >phenyl strong>]methyl}(methyl)< strong >amine strong>} has also emerged as a valuable model compound for studying intermolecular interactions in complex systems. Its ability to form hydrogen bonds and π-π interactions makes it an ideal candidate for investigating supramolecular chemistry phenomena.

In conclusion, CAS No. 1085313-99-0 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a versatile tool for advancing research in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technological innovations is expected to grow significantly.